Ethyl 4-(methylamino)-2-(methylsulfonyl)pyrimidine-5-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Ethyl 4-(methylamino)-2-(methylsulfonyl)pyrimidine-5-carboxylate, also known as EMA-401, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the pyrimidine class of organic compounds, which are widely used in medicinal chemistry due to their diverse biological activities.
Scientific Research Applications
Inhibition of Transcriptional Activation
Several analogues of Ethyl 4-(methylamino)-2-(methylsulfonyl)pyrimidine-5-carboxylate have been synthesized and tested as inhibitors of AP-1 and NF-κB mediated transcriptional activation in Jurkat T cells. These studies contribute to the understanding of structure-activity relationships (SAR) in the development of novel inhibitors targeting specific transcriptional pathways involved in various diseases, including cancer and inflammatory conditions. The research identified potent inhibitors, indicating the compound's role in the exploration of new therapeutic agents (Palanki et al., 2002).
Synthesis of Novel Compounds
The chemical structure of this compound serves as a foundation for the synthesis of a wide range of novel compounds. Research in this area focuses on developing new synthetic routes and methodologies for the construction of complex molecules that could have valuable biological and pharmacological properties. For instance, studies on the synthesis of thiazolopyrimidines, thiazolodipyrimidines, and heterocyclothiazolopyrimidines from ethyl ester derivatives highlight the versatility of the compound in medicinal chemistry (Sherif et al., 1993).
Antimicrobial and Antiviral Activities
Derivatives of this compound have been explored for their antimicrobial and antiviral activities. The synthesis and evaluation of novel derivatives for their antibacterial and antiviral (HSV-1) activities contribute to the discovery of new agents that could be effective against resistant strains of bacteria and viruses. This research is crucial for addressing the growing problem of antimicrobial resistance and developing new therapeutic options (Sansebastiano et al., 1993).
properties
IUPAC Name |
ethyl 4-(methylamino)-2-methylsulfonylpyrimidine-5-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13N3O4S/c1-4-16-8(13)6-5-11-9(17(3,14)15)12-7(6)10-2/h5H,4H2,1-3H3,(H,10,11,12) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HXAYWQKSPOENJK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CN=C(N=C1NC)S(=O)(=O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.